N-(3-(tert-butyl)isoxazol-5-yl)thiophene-3-carboxamide

• IUPAC Name: N-(3-tert-butyl-1,2-oxazol-5-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C12H14N2O2S/c1-12(2,3)9-6-10(16-14-9)13-11(15)8-4-5-17-7-8/h4-7H,1-3H3,(H,13,15)
• InChI Key: WGOMBLLUIKFRNG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NOC(=C1)NC(=O)C2=CSC=C2
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

“N-(3-(tert-butyl)isoxazol-5-yl)thiophene-3-carboxamide” is a compound that belongs to the family of isoxazole derivatives. Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs. It has one oxygen atom and one nitrogen atom at adjacent positions. The substitution of various groups on the isoxazole ring imparts different activity.

Molecular Structure Analysis

The molecular structure of isoxazole consists of a five-membered heterocyclic ring with one oxygen atom and one nitrogen atom at adjacent positions.

Chemical Reactions Analysis

Isoxazole derivatives have been an interesting field of study for decades because of their prominent potential as analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant.

Scientific Research Applications

Ambient-Temperature Synthesis of (E)-N-(3-(tert-Butyl)-1-methyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)methanamine

• Summary of Application: This compound was synthesized in an 81% yield by a condensation reaction between 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and 2-pyridinecarboxaldehyde in methanol using magnesium sulfate as a drying agent.
• Methods of Application: The synthesis was carried out at ambient temperature, which is a significant advantage in terms of energy efficiency.
• Results or Outcomes: The resulting compound was fully characterized by IR, 1D, and 2D NMR spectroscopy, mass spectrometry, and elemental analysis.

3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine

• Summary of Application: This compound was synthesized in a good yield by a solvent-free condensation/reduction reaction sequence starting from 3-(tert-butyl)-1-methyl-1H-pyrazol-5-amine and p-methoxybenzaldehyde.
• Methods of Application: The one-pot reductive amination proceeded by the formation in situ of the N-(5-pyrazolyl)imine as a key synthetic intermediate of other valuable pyrazole derivatives.
• Results or Outcomes: The structure of the synthesized N-heterocyclic amine was fully characterized by FTIR-ATR, 1D and 2D NMR experiments, EIMS, and elemental analysis.

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. This could provide a low-height flying bird’s eye view of isoxazole derivatives to the medicinal chemists for the development of clinically viable drugs using this information.